N-[3-chloro-2-(4-methylpiperazin-1-yl)phenyl]-2-(2-fluorophenoxy)acetamide

• Molecular Formula: C19H21ClFN3O2
• Molecular Weight: 377.8 g/mol
• IUPAC Name: N-[3-chloro-2-(4-methylpiperazin-1-yl)phenyl]-2-(2-fluorophenoxy)acetamide
• InChI: InChI=1S/C19H21ClFN3O2/c1-23-9-11-24(12-10-23)19-14(20)5-4-7-16(19)22-18(25)13-26-17-8-3-2-6-15(17)21/h2-8H,9-13H2,1H3,(H,22,25)
• InChI Key: WSWJSSMGMUFDEE-UHFFFAOYSA-N
• SMILES: CN1CCN(CC1)C2=C(C=CC=C2Cl)NC(=O)COC3=CC=CC=C3F

Description

N-[3-chloro-2-(4-methylpiperazin-1-yl)phenyl]-2-(2-fluorophenoxy)acetamide is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound is commonly referred to as CFM-2, and it has shown promising results in various scientific research studies.

Mechanism of Action

The exact mechanism of action of CFM-2 is not fully understood. However, it has been suggested that CFM-2 may act by inhibiting the activity of certain enzymes involved in the inflammatory response, such as cyclooxygenase-2 (COX-2). CFM-2 has also been shown to activate the GABAergic system, which may contribute to its anxiolytic effects.
Biochemical and Physiological Effects:
CFM-2 has been shown to have several biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines, such as TNF-α and IL-6, in animal models of inflammation. CFM-2 has also been shown to reduce the activity of COX-2, which is involved in the production of prostaglandins, a key mediator of the inflammatory response. CFM-2 has also been shown to increase the levels of GABA, a neurotransmitter that has an inhibitory effect on the nervous system.

Advantages and Limitations for Lab Experiments

CFM-2 has several advantages for lab experiments. It has been shown to be effective in various animal models of inflammation and neuropathic pain, making it a useful tool for studying these conditions. CFM-2 has also been shown to have low toxicity and good bioavailability, making it a safe and effective compound for use in lab experiments. However, one limitation of CFM-2 is that its mechanism of action is not fully understood, which may make it difficult to interpret the results of certain experiments.

Future Directions

There are several future directions for research on CFM-2. One area of research could focus on further elucidating the mechanism of action of CFM-2, which could provide insights into its potential therapeutic applications. Another area of research could focus on developing new analogs of CFM-2 with improved potency and selectivity. Additionally, research could focus on studying the long-term effects of CFM-2 on the nervous system and other organ systems to determine its safety and potential for clinical use. Overall, CFM-2 has shown promising results in various scientific research studies, and further research is needed to fully understand its potential therapeutic applications.

Synthesis Methods

The synthesis of CFM-2 involves several steps, including the reaction of 2-fluorophenol with chloroacetyl chloride to form 2-chloroacetophenone. This intermediate is then reacted with 4-methylpiperazine to form 2-(4-methylpiperazin-1-yl)acetophenone. The final step involves the reaction of this intermediate with 3-chloroaniline and sodium hydroxide to form N-[3-chloro-2-(4-methylpiperazin-1-yl)phenyl]-2-(2-fluorophenoxy)acetamide.

Scientific Research Applications

CFM-2 has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and anxiolytic effects in various animal models. CFM-2 has also been studied for its potential use in the treatment of neuropathic pain, as it has been shown to reduce pain sensitivity in animal models of neuropathic pain.